88-09-5

2-Ethylbutyric acid

In Stock

• CAS RN:
• 88-09-5

• Formula:
• C6H12O2

• InChI:
• InChI=1S/C6H12O2/c1-3-5(4-2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8)

• InChIKey:
• OXQGTIUCKGYOAA-UHFFFAOYSA-N

• Diethyl acetic acid, also known as 2-ethyl-butyric acid or diethyl acetate, belongs to the class of organic compounds known as branched fatty acids. These are fatty acids containing a branched chain. Diethyl acetic acid exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Diethyl acetic acid has been primarily detected in urine. Within the cell, diethyl acetic acid is primarily located in the cytoplasm and adiposome. Diethyl acetic acid has an acidic, berry, and caramel taste.

3-(4-Tert-butylphenyl)-3-methylbutanoic acid

Usually In Stock

• CAS RN:
• 42288-09-5

• Formula:
• C15H22O2

• InChI:
• InChI=1S/C15H22O2/c1-14(2,3)11-6-8-12(9-7-11)15(4,5)10-13(16)17/h6-9H,10H2,1-5H3,(H,16,17)

• InChIKey:
• QQYHEVCCHANDBL-UHFFFAOYSA-N

• 3-(4-Tert-butylphenyl)-3-methylbutanoic acid is a useful research compound. Its molecular formula is C15H22O2 and its molecular weight is 234.339. The purity is usually 95%.

3-tert-Butylphenylmagnesium bromide

Usually In Stock

• CAS RN:
• 63488-09-5

• Formula:
• C10H13BrMg

• InChI:
• InChI=1S/C10H13.BrH.Mg/c1-10(2,3)9-7-5-4-6-8-9;;/h4-5,7-8H,1-3H3;1H;/q-1;;+2/p-1

• InChIKey:
• ZQWBGBRNKPSCTD-UHFFFAOYSA-M

• 3-tert-Butylphenylmagnesium bromide is a useful research compound. Its molecular formula is C10H13BrMg and its molecular weight is 237.423. The purity is usually 95%.

(3-(Ethoxycarbonyl)-1H-pyrazol-5-yl)boronic acid

In Stock

• CAS RN:
• 92988-09-5

• Formula:
• C6H9BN2O4

• InChI:
• InChI=1S/C6H9BN2O4/c1-2-13-6(10)4-3-5(7(11)12)9-8-4/h3,11-12H,2H2,1H3,(H,8,9)

• InChIKey:
• QHXTVTLYLGSDEI-UHFFFAOYSA-N

• (3-(Ethoxycarbonyl)-1H-pyrazol-5-yl)boronic acid is a useful research compound. Its molecular formula is C6H9BN2O4 and its molecular weight is 183.96 g/mol. The purity is usually 95%.

Nickel-cobalt

• CAS RN:
• 89088-09-5

• Formula:
• CoNi

• InChI:
• InChI=1S/Co.Ni

• InChIKey:
• QXZUUHYBWMWJHK-UHFFFAOYSA-N

• Nickel-cobalt is a useful research compound. Its molecular formula is CoNi and its molecular weight is 117.627 g/mol. The purity is usually 95%.

1-(4,4-Dimethyl-1,1-dioxo-2,3-dihydrothiochromen-6-yl)ethanone

• CAS RN:
• 92788-09-5

• Formula:
• C13H16O3S

• InChI:
• InChI=1S/C13H16O3S/c1-9(14)10-4-5-12-11(8-10)13(2,3)6-7-17(12,15)16/h4-5,8H,6-7H2,1-3H3

• InChIKey:
• ICHLZFTYIRCGMT-UHFFFAOYSA-N

• 1-(4,4-Dimethyl-1,1-dioxo-2,3-dihydrothiochromen-6-yl)ethanone, also known as 1-(4,4-Dimethyl-1,1-dioxo-2,3-dihydrothiochromen-6-yl)ethanone, is a useful research compound. Its molecular formula is C13H16O3S and its molecular weight is 252.33 g/mol. The purity is usually 95%.

Pyrextramine

• CAS RN:
• 92588-09-5

• Formula:
• C26H48N6S2

• InChI:
• InChI=1S/C26H48N6S2/c1(3-7-15-29-23-25-11-9-17-31-25)5-13-27-19-21-33-34-22-20-28-14-6-2-4-8-16-30-24-26-12-10-18-32-26/h9-12,17-18,27-32H,1-8,13-16,19-24H2

• InChIKey:
• SOBOYIJMKCWCMZ-UHFFFAOYSA-N

• Pyrextramine, also known as Pyrextramine, is a useful research compound. Its molecular formula is C26H48N6S2 and its molecular weight is 508.8 g/mol. The purity is usually 95%.

4H-Pyridazino(4,5-b)indol-4-one, 3,5-dihydro-8-methoxy-, hydrazone

Usually In Stock

• CAS RN:
• 107688-09-5

• Formula:
• C11H11N5O

• InChI:
• InChI=1S/C11H11N5O/c1-17-6-2-3-9-7(4-6)8-5-13-16-11(15-12)10(8)14-9/h2-5,14H,12H2,1H3,(H,15,16)

• InChIKey:
• OCNXTWIJSHIJGF-UHFFFAOYSA-N

• 4H-Pyridazino(4,5-b)indol-4-one, 3,5-dihydro-8-methoxy-, hydrazone is a useful research compound. Its molecular formula is C11H11N5O and its molecular weight is 229.24 g/mol. The purity is usually 95%.

5-hydroxy-2-(piperidin-1-ylmethyl)-4H-pyran-4-one

In Stock

• CAS RN:
• 173788-09-5

• Formula:
• C11H15NO3

• InChI:
• InChI=1S/C11H15NO3/c13-10-6-9(15-8-11(10)14)7-12-4-2-1-3-5-12/h6,8,14H,1-5,7H2

• InChIKey:
• YXENHQISOGPMNY-UHFFFAOYSA-N

• 5-hydroxy-2-(piperidin-1-ylmethyl)-4H-pyran-4-one is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.245. The purity is usually 95%.

3-(4-Methoxyphenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide

In Stock

• CAS RN:
• 241488-09-5

• Formula:
• C16H13N3O3

• InChI:
• InChI=1S/C16H13N3O3/c1-22-11-8-6-10(7-9-11)19-16(21)13-5-3-2-4-12(13)14(18-19)15(17)20/h2-9H,1H3,(H2,17,20)

• InChIKey:
• HHVACQAPMKOYED-UHFFFAOYSA-N

• 3-(4-Methoxyphenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide is a useful research compound. Its molecular formula is C16H13N3O3 and its molecular weight is 295.298. The purity is usually 95%.

4-chloro-3-pyrrolidin-1-ylsulfonyl-N-(1,3-thiazol-2-yl)benzamide

In Stock

• CAS RN:
• 796988-09-5

• Formula:
• C14H14ClN3O3S2

• InChI:
• InChI=1S/C14H14ClN3O3S2/c15-11-4-3-10(13(19)17-14-16-5-8-22-14)9-12(11)23(20,21)18-6-1-2-7-18/h3-5,8-9H,1-2,6-7H2,(H,16,17,19)

• InChIKey:
• VLEMAYAZXXBPNL-UHFFFAOYSA-N

• 4-chloro-3-pyrrolidin-1-ylsulfonyl-N-(1,3-thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C14H14ClN3O3S2 and its molecular weight is 371.85. The purity is usually 95%.

N'-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851988-09-5

• Formula:
• C22H26N4O5S2

• InChI:
• InChI=1S/C22H26N4O5S2/c1-14-5-4-12-26(13-14)33(28,29)16-8-6-15(7-9-16)21(27)24-25-22-23-19-17(30-2)10-11-18(31-3)20(19)32-22/h6-11,14H,4-5,12-13H2,1-3H3,(H,23,25)(H,24,27)

• InChIKey:
• QAIZSYBFONKVEO-UHFFFAOYSA-N

• N'-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C22H26N4O5S2 and its molecular weight is 490.59. The purity is usually 95%.

2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(p-tolyl)acetamide

In Stock

• CAS RN:
• 872988-09-5

• Formula:
• C18H18N4OS2

• InChI:
• InChI=1S/C18H18N4OS2/c1-11-4-6-14(7-5-11)20-16(23)10-24-17-9-8-15(21-22-17)18-12(2)19-13(3)25-18/h4-9H,10H2,1-3H3,(H,20,23)

• InChIKey:
• JBCUUNCOTLNBFA-UHFFFAOYSA-N

• 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C18H18N4OS2 and its molecular weight is 370.49. The purity is usually 95%.

5-Phenyl-4H-pyrazole-3-carboxylic acid, 95%

In Stock

• CAS RN:
• 872788-09-5

• Formula:
• C10H8N2O2

• InChI:
• InChI=1S/C10H8N2O2/c13-10(14)9-6-8(11-12-9)7-4-2-1-3-5-7/h1-5H,6H2,(H,13,14)

• InChIKey:
• LJKOJGJFZDZNJG-UHFFFAOYSA-N

• 5-Phenyl-4H-pyrazole-3-carboxylic acid, 95% is a useful research compound. Its molecular formula is C10H8N2O2 and its molecular weight is 188.18 g/mol. The purity is usually 95%.

N-(3-chloro-4-methylphenyl)-2-[1-(2,4-dimethoxyphenyl)imidazol-2-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893388-09-5

• Formula:
• C20H20ClN3O3S

• InChI:
• InChI=1S/C20H20ClN3O3S/c1-13-4-5-14(10-16(13)21)23-19(25)12-28-20-22-8-9-24(20)17-7-6-15(26-2)11-18(17)27-3/h4-11H,12H2,1-3H3,(H,23,25)

• InChIKey:
• OXHGOJZXBVMSEY-UHFFFAOYSA-N

• N-(3-chloro-4-methylphenyl)-2-[1-(2,4-dimethoxyphenyl)imidazol-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C20H20ClN3O3S and its molecular weight is 417.91. The purity is usually 95%.

N-(5-chloro-2-methylphenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide

In Stock

• CAS RN:
• 893788-09-5

• Formula:
• C23H26ClN3OS

• InChI:
• InChI=1S/C23H26ClN3OS/c1-16-10-11-17(24)14-20(16)25-21(28)15-29-22-18-8-4-5-9-19(18)26-23(27-22)12-6-2-3-7-13-23/h4-5,8-11,14,26H,2-3,6-7,12-13,15H2,1H3,(H,25,28)

• InChIKey:
• LXEHDFSDLLUJPK-UHFFFAOYSA-N

• N-(5-chloro-2-methylphenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H26ClN3OS and its molecular weight is 427.99. The purity is usually 95%.

N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)cyclohexanecarboxamide

In Stock

• CAS RN:
• 953188-09-5

• Formula:
• C15H18N2O2S

• InChI:
• InChI=1S/C15H18N2O2S/c18-15(11-5-2-1-3-6-11)16-10-12-9-13(19-17-12)14-7-4-8-20-14/h4,7-9,11H,1-3,5-6,10H2,(H,16,18)

• InChIKey:
• QCUGDERQVSXUOV-UHFFFAOYSA-N

• N-((5-(thiophen-2-yl)isoxazol-3-yl)methyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C15H18N2O2S and its molecular weight is 290.38. The purity is usually 95%.

3-(4-Chlorophenyl)-3',5'-dimethylpropiophenone

In Stock

• CAS RN:
• 898788-09-5

• Formula:
• C17H17ClO

• InChI:
• InChI=1S/C17H17ClO/c1-12-9-13(2)11-15(10-12)17(19)8-5-14-3-6-16(18)7-4-14/h3-4,6-7,9-11H,5,8H2,1-2H3

• InChIKey:
• YXRANZUQENNUSQ-UHFFFAOYSA-N

• 3-(4-Chlorophenyl)-3',5'-dimethylpropiophenone is a useful research compound. Its molecular formula is C17H17ClO and its molecular weight is 272.8 g/mol. The purity is usually 95%.

Cyclopropanecarbonitrile, 1-(6-methyl-2-pyridinyl)-

• CAS RN:
• 1378888-09-5

• Formula:
• C10H10N2

• InChI:
• InChI=1S/C10H10N2/c1-8-3-2-4-9(12-8)10(7-11)5-6-10/h2-4H,5-6H2,1H3

• InChIKey:
• VMMSKKCTWULBIP-UHFFFAOYSA-N

• Cyclopropanecarbonitrile, 1-(6-methyl-2-pyridinyl)- is a useful research compound. Its molecular formula is C10H10N2 and its molecular weight is 158.2 g/mol. The purity is usually 95%.

1-[(5-Bromopyridin-2-yl)carbonyl]piperazine

In Stock

• CAS RN:
• 1284188-09-5

• Formula:
• C10H12BrN3O

• InChI:
• InChI=1S/C10H12BrN3O/c11-8-1-2-9(13-7-8)10(15)14-5-3-12-4-6-14/h1-2,7,12H,3-6H2

• InChIKey:
• XWIPRJIHTRAQIS-UHFFFAOYSA-N

• 1-[(5-Bromopyridin-2-yl)carbonyl]piperazine is a useful research compound. Its molecular formula is C10H12BrN3O and its molecular weight is 270.13 g/mol. The purity is usually 95%.

N-(3-Fluoro-benzyl)-cyclohexane-1,4-diamine

Usually In Stock

• CAS RN:
• 1250888-09-5

• Formula:
• C13H19FN2

• InChI:
• InChI=1S/C13H19FN2/c14-11-3-1-2-10(8-11)9-16-13-6-4-12(15)5-7-13/h1-3,8,12-13,16H,4-7,9,15H2

• InChIKey:
• ZNVUEOTZVJJFLE-UHFFFAOYSA-N

• N-(3-Fluoro-benzyl)-cyclohexane-1,4-diamine is a useful research compound. Its molecular formula is C13H19FN2 and its molecular weight is 222.30. The purity is usually 95%.

(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)(3-chlorophenyl)methanone

In Stock

• CAS RN:
• 1823188-09-5

• Formula:
• C13H6Cl2F3NO

• InChI:
• InChI=1S/C13H6Cl2F3NO/c14-9-3-1-2-7(4-9)12(20)11-10(15)5-8(6-19-11)13(16,17)18/h1-6H

• InChIKey:
• IMDCOMHNRNJXOU-UHFFFAOYSA-N

• (3-Chloro-5-(trifluoromethyl)pyridin-2-yl)(3-chlorophenyl)methanone is a useful research compound. Its molecular formula is C13H6Cl2F3NO and its molecular weight is 320.09 g/mol. The purity is usually 95%.

N-(5-chloro-2-methoxyphenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014088-09-5

• Formula:
• C15H18ClN3O3

• InChI:
• InChI=1S/C15H18ClN3O3/c1-4-19-9-11(15(18-19)22-5-2)14(20)17-12-8-10(16)6-7-13(12)21-3/h6-9H,4-5H2,1-3H3,(H,17,20)

• InChIKey:
• PJJBWCJUIJSTSO-UHFFFAOYSA-N

• N-(5-chloro-2-methoxyphenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H18ClN3O3 and its molecular weight is 323.78. The purity is usually 95%.

3-Amino-2-bromobenzonitrile

In Stock

• CAS RN:
• 1166988-09-5

• Formula:
• C7H5BrN2

• InChI:
• InChI=1S/C7H5BrN2/c8-7-5(4-9)2-1-3-6(7)10/h1-3H,10H2

• InChIKey:
• LZGRGCJYIIGEQV-UHFFFAOYSA-N

• 3-Amino-2-bromobenzonitrile is a useful research compound. Its molecular formula is C7H5BrN2 and its molecular weight is 197.03 g/mol. The purity is usually 95%.

4-Methyl-6-(piperazin-1-yl)pyrimidine dihydrochloride

In Stock

• CAS RN:
• 1365988-09-5

• Formula:
• C9H16Cl2N4

• InChI:
• InChI=1S/C9H14N4.2ClH/c1-8-6-9(12-7-11-8)13-4-2-10-3-5-13;;/h6-7,10H,2-5H2,1H3;2*1H

• InChIKey:
• NYDAITYBOQGFJB-UHFFFAOYSA-N

• 4-Methyl-6-(piperazin-1-yl)pyrimidine dihydrochloride is a useful research compound. Its molecular formula is C9H16Cl2N4 and its molecular weight is 251.16. The purity is usually 95%.